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An Application Note for the Titrimetric Determination of Propionic Acid Concentration

Foreword for the Senior Application Scientist
Propionic acid, a short-chain fatty acid, is a cornerstone in various industries, from its role as a

preservative in animal feed and human food to its function as a chemical intermediate. Its

efficacy and safety are directly linked to its concentration. Therefore, a robust, reliable, and

easily deployable analytical method for its quantification is paramount for quality assurance and

regulatory compliance. This document provides a comprehensive guide to the determination of

propionic acid concentration using a classic and universally accepted acid-base titration

method. The protocols herein are designed to be self-validating, ensuring a high degree of

accuracy and reproducibility for researchers, scientists, and drug development professionals.

I. Principle of the Titrimetric Method
The quantification of propionic acid (CH₃CH₂COOH) via titration is predicated on the

fundamental principles of acid-base neutralization. Propionic acid, a weak monoprotic acid,

reacts with a strong base, typically sodium hydroxide (NaOH), in a stoichiometric 1:1 ratio.
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Reaction: CH₃CH₂COOH + NaOH → CH₃CH₂COONa + H₂O

The titration involves the gradual addition of a standardized sodium hydroxide solution (the

titrant) to a known volume of the propionic acid sample. The equivalence point, where the

moles of the added base are chemically equivalent to the moles of the acid initially present, is

identified by a sharp change in pH. This change is visualized using a suitable colorimetric

indicator, such as phenolphthalein, or monitored potentiometrically with a pH meter.

II. Materials and Reagents
Instrumentation and Glassware:

Analytical Balance (± 0.0001 g readability)

Class A 50 mL Burette

Class A Volumetric Pipettes (e.g., 10 mL, 25 mL)

250 mL Erlenmeyer Flasks

Magnetic Stirrer and Stir Bars

pH Meter (optional, but recommended for method validation)

Reagents and Standards:
Sodium Hydroxide (NaOH) Solution, 0.1 M (N): This is the titrant. It must be accurately

standardized.

Potassium Hydrogen Phthalate (KHP): A primary standard for the standardization of the

NaOH solution.

Phenolphthalein Indicator Solution (1% w/v in ethanol): A common visual indicator for weak

acid-strong base titrations.

Propionic Acid Sample: The sample of unknown concentration.

Deionized or Distilled Water: For dilutions and solution preparation.
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III. Experimental Protocols
Part A: Standardization of 0.1 M Sodium Hydroxide
Titrant
The accuracy of this method is critically dependent on the precise molarity of the NaOH titrant.

Preparation of KHP Standard: Accurately weigh approximately 0.5 g of dried KHP into a 250

mL Erlenmeyer flask. Record the exact weight.

Dissolution: Add approximately 50 mL of deionized water to the flask and swirl to dissolve the

KHP completely.

Indicator Addition: Add 2-3 drops of phenolphthalein indicator.

Titration: Fill the burette with the prepared 0.1 M NaOH solution and record the initial volume.

Titrate the KHP solution with the NaOH solution until a faint but persistent pink color is

observed. Record the final volume.

Calculation of NaOH Molarity: Molarity of NaOH (M) = (Mass of KHP (g)) / (Molar Mass of

KHP (204.22 g/mol ) × Volume of NaOH (L))

Part B: Titration of the Propionic Acid Sample
Sample Preparation: Accurately pipette a known volume (e.g., 25.00 mL) of the propionic

acid sample into a 250 mL Erlenmeyer flask.

Dilution: Add approximately 50 mL of deionized water to ensure adequate volume for stirring

and observation.

Indicator Addition: Add 2-3 drops of phenolphthalein indicator.

Titration: Titrate the propionic acid sample with the standardized 0.1 M NaOH solution until

the endpoint is reached (a faint, persistent pink color). Record the volume of NaOH used.

Replicates: Perform the titration in triplicate to ensure precision. The results should be

concordant (typically within 0.2 mL).
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IV. Data Analysis and Calculations
The concentration of propionic acid is calculated using the stoichiometry of the neutralization

reaction.

Molarity of Propionic Acid (M) = (Molarity of NaOH × Volume of NaOH (L)) / Volume of

Propionic Acid Sample (L)

Quantitative Data Summary
Parameter Value

Molar Mass of Propionic Acid 74.08 g/mol

Standard Titrant 0.1 M Sodium Hydroxide (NaOH)

Primary Standard for Titrant Potassium Hydrogen Phthalate (KHP)

Indicator Phenolphthalein

pH at Equivalence Point > 7 (typically 8.5-9.0)

Endpoint Indication Appearance of a faint, persistent pink color

V. Visualized Workflows and Mechanisms
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Caption: A step-by-step workflow for the titrimetric analysis of propionic acid.
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Caption: The neutralization reaction between propionic acid and sodium hydroxide.

VI. Trustworthiness and Method Validation
To ensure the integrity of the results, the following self-validating steps are essential:

Primary Standard: The use of a high-purity, stable primary standard like KHP is non-

negotiable for the accurate standardization of the titrant.

Blank Determination: A blank titration, using only the solvent (deionized water) and indicator,

should be performed to account for any acidic or basic impurities that could interfere with the

endpoint determination.

Replicate Analysis: Performing the titration in triplicate or quintuplicate allows for the

assessment of the method's precision and the identification of any outliers. The results

should exhibit a low relative standard deviation (RSD).

VII. References
Harris, D. C. (2015). Quantitative Chemical Analysis (9th ed.). W. H. Freeman. [Link]

United States Pharmacopeia (USP). (n.d.). General Chapter <541> Titrimetry. USP-NF. [Link]

AOAC International. (n.d.). Official Methods of Analysis. AOAC International. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1218804/docs?utm_src=pdf-body-img#titration-method-for-determining-propionic-acid-concentration
https://www.macmillanlearning.com/college/us/product/Quantitative-Chemical-Analysis/p/146413538X
https://www.uspnf.com/
https://www.aoac.org/official-methods-of-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Titration method for determining propionic acid
concentration]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218804/docs#titration-method-for-determining-
propionic-acid-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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